2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[[2-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-3-yl]sulfanyl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C23H25BrN4O2S/c1-28-13-11-23(12-14-28)26-21(16-3-5-17(24)6-4-16)22(27-23)31-15-20(29)25-18-7-9-19(30-2)10-8-18/h3-10H,11-15H2,1-2H3,(H,25,29)
• InChI Key: FIHCJIJADRZPQF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)N=C(C(=N2)SCC(=O)NC3=CC=C(C=C3)OC)C4=CC=C(C=C4)Br
• Molecular Formula: C23H25BrN4O2S
• Molecular Weight: 501.4 g/mol

Description

2-((3-(4-bromophenyl)-8-methyl-1,4,8-triazaspiro[4.5]deca-1,3-dien-2-yl)thio)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C23H25BrN4O2S and its molecular weight is 501.44. The purity is usually 95%.
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Scientific Research Applications

Targeting ORL1 Receptors

Compounds with triazaspiro[4.5]decan-4-one structures have been identified as high-affinity ligands for the human ORL1 (orphanin FQ/nociceptin) receptor, exhibiting full agonist behavior in biochemical assays. This suggests potential applications in modulating pain and other neurological functions related to the ORL1 receptor pathway (Röver et al., 2000).

Antimicrobial and Antifungal Activities

Derivatives containing bromo and methoxy phenyl groups have been evaluated for their antibacterial and antifungal activities, indicating the potential use of such compounds in developing new antimicrobial agents (Fuloria et al., 2014).

Anticancer and Antimicrobial Evaluation

Analogues incorporating triazolo[3,4-a]phthalazine structures have shown inhibition activity against cancer cell lines and antimicrobial activities, highlighting their potential in cancer research and as antimicrobial agents (Kumar et al., 2019).

Kappa-Opioid Receptor Antagonism

Compounds featuring diazaspiro structures have been identified as selective antagonists for kappa-opioid receptors, suggesting possible applications in treating depression, addiction disorders, and exploring the therapeutic potential of KOR antagonism (Grimwood et al., 2011).

Novel Synthesis Approaches and Biological Activities

Research on new synthesis methods and biological activities of compounds with bromophenyl and methoxyphenyl groups has broadened the scope for discovering new therapeutic agents with potential antibacterial, antioxidant, and antiviral activities (Hamdi et al., 2012).